ethyl 2-[2-(acetyloxy)-5-bromobenzylidene]-7-methyl-3-oxo-5-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

• IUPAC Name: ethyl (2Z)-2-[(2-acetyloxy-5-bromophenyl)methylidene]-7-methyl-3-oxo-5-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C25H21BrN2O5S/c1-4-32-24(31)21-14(2)27-25-28(22(21)16-8-6-5-7-9-16)23(30)20(34-25)13-17-12-18(26)10-11-19(17)33-15(3)29/h5-13,22H,4H2,1-3H3/b20-13-
• InChI Key: MLEBHNZHOZEGNV-MOSHPQCFSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=CC=C3)C(=O)C(=CC4=C(C=CC(=C4)Br)OC(=O)C)S2)C
• Isomeric SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=CC=C3)C(=O)/C(=C/C4=C(C=CC(=C4)Br)OC(=O)C)/S2)C
• Molecular Formula: C25H21BrN2O5S
• Molecular Weight: 541.4 g/mol

Description

The compound “ethyl 2-[2-(acetyloxy)-5-bromobenzylidene]-7-methyl-3-oxo-5-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate” is a complex organic molecule. It belongs to a class of compounds known as thiazolopyrimidines. The compound has a molecular weight of 492.555 and its linear formula is C26H24N2O6S.

Synthesis Analysis

The synthesis of thiazolopyrimidines, including the compound , often involves the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks. The reaction mechanism involves a nucleophilic attack of the sulfur atom on the electrophilic cationic center, forming an intermediate product, which then undergoes a [3,3]-Claisen rearrangement.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. It includes an acetyloxy group, a bromobenzylidene group, a phenyl group, and a thiazolopyrimidine core. The exact structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy, which are beyond my current capabilities.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be complex due to its multiple functional groups. The active methylene group (C2H2) in the thiazolopyrimidine moiety is considered one of the most attractive centers for functionalization due to its high reactivity toward various electrophilic reagents.

Safety and Hazards

The safety and hazards associated with this compound are not explicitly mentioned in the available literature. As with any chemical compound, appropriate safety measures should be taken when handling it, including the use of personal protective equipment and adherence to safe laboratory practices.

Future Directions

Thiazolopyrimidines, including the compound , have huge synthetic potential and are promising scaffolds for the design of new medicines. Future research could focus on further functionalization of the molecule to optimize its interaction with biological targets, as well as comprehensive testing of its biological activity and safety profile.